4-Amino-2-fluoro-5-nitrobenzamide

• IUPAC Name: 4-amino-2-fluoro-5-nitrobenzamide
• InChI: InChI=1S/C7H6FN3O3/c8-4-2-5(9)6(11(13)14)1-3(4)7(10)12/h1-2H,9H2,(H2,10,12)
• InChI Key: WYEANRWZSLQVNG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])N)F)C(=O)N
• Molecular Formula: C7H6FN3O3
• Molecular Weight: 199.14 g/mol

Description

4-Amino-2-fluoro-5-nitrobenzamide is a substituted benzamide derivative featuring a benzene ring with four distinct functional groups: an amino (-NH₂) at position 4, a fluorine (-F) at position 2, a nitro (-NO₂) at position 5, and a carboxamide (-CONH₂) at position 1. This compound’s unique substitution pattern confers specific electronic and steric properties, making it relevant in pharmaceutical and materials science research. Its molecular formula is C₇H₅FN₃O₃, with a molecular weight of 199.13 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Functional Group Effects

The table below summarizes key structural analogues and their distinguishing features:

Compound Name	Substituents (Positions)	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	CAS Number (if available)
4-Amino-2-fluoro-5-nitrobenzamide	4-NH₂, 2-F, 5-NO₂, 1-CONH₂	Benzamide, nitro, amino, fluorine	199.13	Research use (e.g., enzyme inhibition)	Not provided in evidence
4-Amino-2-fluoro-N-methylbenzamide	4-NH₂, 2-F, 1-CONHMe	N-methyl benzamide, amino, fluorine	168.16	Reduced H-bonding capacity	915087-25-1
5-Amino-2-fluorobenzoic acid	5-NH₂, 2-F, 1-COOH	Carboxylic acid, amino, fluorine	155.11	Higher acidity, salt formation	56741-33-4
5-Amino-2-fluoro-4-nitrobenzotrifluoride	5-NH₂, 2-F, 4-NO₂, 3-CF₃	Trifluoromethyl, nitro, amino	250.11	High lipophilicity, electron-withdrawing	Not provided in evidence
Methyl 4-amino-3-fluoro-2-((2-fluorophenyl)amino)-5-nitrobenzoate	4-NH₂, 3-F, 5-NO₂, ester, anilino	Ester, nitro, amino, fluorine	323.07	Complex substituents, ester hydrolysis susceptibility	606143-94-6

Key Observations:

Substituent Positions: The nitro group at position 5 in the target compound enhances electron-withdrawing effects, increasing ring deactivation compared to analogues like 4-amino-2-fluoro-N-methylbenzamide .

Functional Group Impact: Benzamide (-CONH₂): The primary amide in the target compound allows hydrogen bonding, unlike the N-methyl variant (AB3027), which exhibits reduced polarity . Carboxylic acid (-COOH) in 5-amino-2-fluorobenzoic acid enables salt formation but limits blood-brain barrier penetration compared to benzamides.

Synthetic Considerations: Nitro groups are typically introduced via nitration or displacement reactions (e.g., uses chlorobenzene reflux for nitro-phenoxy intermediates) . Reduction of nitro to amino groups, as in , requires controlled conditions (SnCl₂, ethanol) to avoid over-reduction . Fluorine incorporation often involves electrophilic fluorination or halogen exchange, which demands precise regioselectivity .